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Compound of Interest

Compound Name: 3-Ethylheptane

Cat. No.: B096521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 3-
Ethylheptane, a branched alkane hydrocarbon. The document collates available data, outlines

general experimental methodologies for the determination of these properties, and presents the

information in a structured format for ease of reference and comparison.

Physicochemical Data Summary
The boiling and melting points of 3-Ethylheptane have been reported with some variability

across different sources. This section aggregates the available quantitative data into a clear

and concise table.
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Physical Property Reported Value Source

Boiling Point 143.1 °C [1]

143 °C [2]

119 °C [3]

Melting Point -115 °C [3]

Not Available [2]

Molecular Formula C₉H₂₀ [1][2][4][5]

Molecular Weight 128.255 g/mol [1][5]

Experimental Protocols
While specific experimental protocols for the determination of the boiling and melting points of

3-Ethylheptane are not detailed in the reviewed literature, this section outlines generalized

and widely accepted methodologies for determining these physical constants for organic

compounds such as alkanes.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant at a given

pressure.

Apparatus:

A heating apparatus (e.g., oil bath, heating mantle, or a Mel-Temp apparatus)

A small test tube or a Thiele tube

A thermometer calibrated for the expected temperature range

A capillary tube, sealed at one end

Boiling chips
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General Procedure:

A small sample of 3-Ethylheptane (a few milliliters) is placed in the test tube with a boiling

chip to ensure smooth boiling.

The thermometer is positioned in the test tube such that the bulb is just above the surface of

the liquid.

The apparatus is gently heated.

The temperature at which the liquid boils and its vapor condenses on the thermometer bulb,

resulting in a constant temperature reading, is recorded as the boiling point. The atmospheric

pressure should also be recorded as boiling points are pressure-dependent.[6][7]

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this occurs over a narrow temperature range. Given that 3-
Ethylheptane has a very low melting point, a specialized low-temperature apparatus is

required.

Apparatus:

A melting point apparatus with a cooling stage (e.g., a cryostat)

A capillary tube

A low-temperature thermometer

General Procedure:

A small, finely powdered sample of solidified 3-Ethylheptane is packed into a capillary tube.

The capillary tube is placed in the melting point apparatus.

The sample is cooled to a temperature well below its expected melting point.

The temperature is then slowly raised at a controlled rate (e.g., 1-2 °C per minute).
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The temperature range from the point at which the first drop of liquid appears to the point at

which the entire sample has melted is recorded as the melting point range.[6]

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling and melting points of a chemical substance like 3-Ethylheptane.

General Workflow for Physical Property Determination

Sample Preparation
(Purification and Handling)

Selection of Appropriate Apparatus
(e.g., Thiele Tube, Mel-Temp)

Calibration of Measurement Device
(e.g., Thermometer)

Experimental Execution
(Heating/Cooling and Observation)

Data Recording
(Temperature Range and Pressure)

Data Analysis and Reporting
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Caption: A generalized workflow for determining the boiling and melting points.

Signaling Pathways and Biological Activity
As a simple, non-polar hydrocarbon, 3-Ethylheptane is not known to be involved in any

biological signaling pathways. Its primary relevance in a biological context would be related to

its toxicological properties at high concentrations, consistent with other volatile alkanes, rather

than specific biochemical interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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